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Compound of Interest

Compound Name: Fenproporex, (+)-

Cat. No.: B12728258 Get Quote

Essential Safety and Logistical Information for the Disposal of (+)-Fenproporex in a Research

Setting

This document provides comprehensive procedural guidance for researchers, scientists, and

drug development professionals on the proper disposal of Fenproporex, a Schedule IV

controlled substance. Adherence to these protocols is critical for ensuring laboratory safety,

maintaining regulatory compliance, and protecting the environment.

Fenproporex, a stimulant of the phenethylamine and amphetamine chemical classes, is

regulated by the Drug Enforcement Administration (DEA) in the United States.[1][2] Its disposal

is governed by strict federal and state regulations that apply to all controlled substances.

Laboratories must not dispose of Fenproporex as common chemical or hazardous waste.[3]

Immediate Safety Protocols & Personal Protective
Equipment (PPE)
Before handling Fenproporex for any purpose, including disposal, personnel must be fully

aware of the necessary safety precautions to minimize exposure risks.

Ventilation: Always handle Fenproporex in a well-ventilated area or within a certified

chemical fume hood.

Personal Protective Equipment (PPE):
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Gloves: Wear chemical-resistant gloves. Inspect gloves for any signs of degradation

before use and employ proper removal techniques to avoid skin contact.

Protective Clothing: A lab coat or other suitable protective clothing is mandatory to prevent

skin exposure.

Eye/Face Protection: Use safety glasses with side shields or a face shield to protect

against splashes or aerosols.

Hygiene: Do not eat, drink, or smoke in areas where Fenproporex is handled. Wash hands

thoroughly after handling the substance.

**Spill Management Protocol
In the event of a Fenproporex spill, immediate and appropriate action is crucial to contain the

material and prevent its release.

Evacuate and Secure: Evacuate all non-essential personnel from the spill area and restrict

access.

Ventilate: Ensure the area is well-ventilated.

Containment: For liquid spills, use an absorbent material (e.g., vermiculite, sand, or

commercial sorbent pads) to contain the spill. For solid spills, carefully sweep or scoop the

material, avoiding the creation of dust.

Collection: Collect all spilled material and contaminated absorbents into a suitable, sealable,

and clearly labeled container for disposal as hazardous waste.[4]

Decontamination: Clean the spill surface thoroughly with an appropriate solvent (e.g.,

ethanol, methanol), followed by soap and water. Collect all cleaning materials for disposal as

hazardous waste.

Documentation: If the spillage of a controlled substance is not recoverable, the registrant

must document the circumstances in their inventory records. Two individuals who witnessed

the event must sign the inventory record.[5]
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Step-by-Step Disposal Procedure for Fenproporex
The disposal of Fenproporex, as a controlled substance, must follow a strict, documented

process, primarily involving transfer to a DEA-registered reverse distributor.

1. Segregation and Storage of Unwanted Fenproporex:

Expired, unwanted, or damaged containers of Fenproporex must be clearly labeled as

"Expired - For Disposal."[6]

Segregate these materials from the active stock of controlled substances but keep them

within the same secure, locked storage cabinet or safe.[6][7]

2. Initiating the Disposal Process:

The Principal Investigator (PI) or DEA registrant is responsible for initiating the disposal of

any unwanted Fenproporex.[7]

Contact your institution's Environmental Health & Safety (EHS) department. They will

facilitate the disposal process with a contracted and DEA-approved reverse distributor.[6][8]

[9] EHS is not permitted to take direct possession of the controlled substance.[5]

3. Documentation and Record-Keeping:

Accurate and contemporaneous records are a critical component of controlled substance

disposal.

DEA Form 41 (Registrants Inventory of Drugs Surrendered): This form must be completed to

document the substances to be destroyed.[10][11] It requires information about the

registrant, an inventory of the drugs for destruction, the method of destruction, and the

signatures of two authorized employees.[10]

Chain of Custody: When the reverse distributor takes possession of the Fenproporex, they

will provide a chain of custody form. The registrant must sign this form, retain a copy, and file

it with their controlled substance records.[6]

All disposal records must be maintained for a minimum of two years.[5][11]
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4. Transfer to a Reverse Distributor:

The transfer of Schedule III-V controlled substances, like Fenproporex, can typically be done

via an invoice.[5]

The reverse distributor is a third-party company authorized by the DEA to receive and

destroy controlled substances.[5][6][10]

5. Disposal of "Empty" Containers:

Empty containers that held Fenproporex may still contain residual amounts and must be

handled carefully.

A container is considered "RCRA empty" if all contents have been removed by normal means

and no more than 3% by weight of the total capacity of the container remains.[12]

For containers that held highly toxic chemicals, the first three rinses must be collected and

disposed of as hazardous waste.[13] The rinsate should be collected and managed as

acutely hazardous waste.[14]

Once properly rinsed and deemed "empty," remove or deface the label and dispose of the

container according to institutional guidelines for glass or plastic recycling or disposal.[13]

[14]

6. Non-Recoverable Waste ("Wasting"):

Residual, non-recoverable amounts of Fenproporex in used syringes or vials may be

discarded in a biohazard sharps container.[6]

The disposal of this non-recoverable waste should be recorded on the usage log, zeroing out

the container's balance.[6]

Quantitative Data Summary
While specific quantitative data for Fenproporex degradation during disposal is not readily

available, the following table summarizes key chemical and regulatory information.
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Property Value Source

Chemical Formula C12H16N2 [1]

Molar Mass 188.27 g/mol [1]

DEA Schedule IV [1]

Record Retention Period Minimum 2 years [5][11]

Experimental Protocols
The standard "experimental protocol" for the disposal of Fenproporex is the regulatory-

mandated procedure involving a reverse distributor. On-site destruction is generally not

permitted without specific DEA approval and must render the substance "non-retrievable."[10]

[15]

Methodology for Transfer to a Reverse Distributor:

Inventory: The DEA registrant or an authorized agent conducts a precise inventory of the

Fenproporex to be disposed of.

Documentation: Complete a DEA Form 41 and any internal institutional forms required by

EHS.

Scheduling: Contact EHS to schedule a pickup with the designated reverse distributor.[6]

Packaging: Securely package the Fenproporex containers as directed by EHS or the reverse

distributor.

Transfer: During the scheduled pickup, verify the inventory with the reverse distributor's

agent and sign all required chain-of-custody documentation.

Record Filing: File all copies of the disposal records securely with other controlled substance

records.

Mandatory Visualizations
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The following diagrams illustrate the key workflows and pathways related to the proper disposal

and metabolism of Fenproporex.

Disposal Workflow for Fenproporex
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Caption: Disposal workflow for Fenproporex in a research setting.
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Metabolic Pathway of Fenproporex

Fenproporex
(N-2-cyanoethylamphetamine)

In Vivo Cleavage of
N-2-cyanoethyl substituent

60-80% conversion

Amphetamine
(Metabolite)

Yields
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Caption: Metabolic conversion of Fenproporex to Amphetamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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